3-(4-Bromophenyl)-4-methylpyrrolidine

Specification

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• IUPAC Name: 3-(4-bromophenyl)-4-methylpyrrolidine
• Standard InChI: InChI=1S/C11H14BrN/c1-8-6-13-7-11(8)9-2-4-10(12)5-3-9/h2-5,8,11,13H,6-7H2,1H3
• Standard InChI Key: QXUJIOLCDXSPIW-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCC1C2=CC=C(C=C2)Br

Introduction

3-(4-Bromophenyl)-4-methylpyrrolidine is a heterocyclic amine belonging to the class of pyrrolidine derivatives. It is characterized by a pyrrolidine ring substituted with a bromophenyl group and a methyl group. This compound has garnered significant attention in various fields of research due to its potential biological activities and applications in medicinal chemistry.

Synthesis

The synthesis of 3-(4-Bromophenyl)-4-methylpyrrolidine hydrochloride typically involves reductive amination. In this process, 4-bromobenzaldehyde reacts with 1-methylpyrrolidine in the presence of a reducing agent such as sodium cyanoborohydride. The reaction is generally conducted in a solvent like methanol or ethanol at room temperature.

Mechanism of Action

The mechanism of action for 3-(4-Bromophenyl)-4-methylpyrrolidine hydrochloride primarily involves its interaction with enzymes such as acetylcholinesterase. The compound binds to the active site of this enzyme, inhibiting its activity and thus affecting acetylcholine levels in synaptic clefts.

Scientific Applications

This compound has several scientific applications, particularly in medicinal chemistry, due to its potential biological activities. It is used in research related to enzyme modulation and has potential implications in neuropharmacology.

Suppliers and Availability

3-(4-Bromophenyl)-4-methylpyrrolidine hydrochloride is available from several suppliers globally, including A2B Chem LLC in the United States.

Data Table: Suppliers of 3-(4-Bromophenyl)-4-methylpyrrolidine Hydrochloride

Supplier	Country	Contact
A2B Chem LLC	United States	sales@a2bchem.com